Cas no 104761-03-7 (2-Piperidinone, 3-amino-3-methyl-, (R)-)

• Product Name: 2-Piperidinone, 3-amino-3-methyl-, (R)-
• CAS No: 104761-03-7
• MF: C₆H₁₂N₂O
• MW: 128.172281265259
• CID: 1145958
• Update Time: 2024-07-26

2-Piperidinone, 3-amino-3-methyl-, (R)- Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinone, 3-amino-3-methyl-, (R)-

• Inchi： 1S/C6H12N2O/c1-6(7)3-2-4-8-5(6)9/h2-4,7H2,1H3,(H,8,9)/t6-/m1/s1
• InChI Key： ZGVJSCUBUTWDFS-ZCFIWIBFSA-N
• SMILES： N1CCC[C@](N)(C)C1=O

Computed Properties

• Exact Mass: 128.09506
• Monoisotopic Mass: 128.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1A^2

Experimental Properties

• PSA: 55.12